Cas no 899953-43-6 (N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-2-carboxamide)

• Product Name: N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-2-carboxamide
• CAS No: 899953-43-6
• MF: C₂₅H₂₂N₄O₂
• MW: 410.467785358429
• CID: 5490098
• Update Time: 2025-05-25

N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]naphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-2-carboxamide

• Inchi： 1S/C25H22N4O2/c30-25(21-9-8-18-4-1-2-5-19(18)16-21)26-22-7-3-6-20(17-22)23-10-11-24(28-27-23)29-12-14-31-15-13-29/h1-11,16-17H,12-15H2,(H,26,30)
• InChI Key： LWJOFRZQJUECBN-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=CC=CC(C2=NN=C(N3CCOCC3)C=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-2-carboxamide

N-{3-[6-(Morpholin-4-yl)pyridazin-3-yl]phenyl}naphthalene-2-carboxamide: A Comprehensive Overview

N-{3-[6-(Morpholin-4-yl)pyridazin-3-yl]phenyl}naphthalene-2-carboxamide, also known by its CAS Registry Number 899953-43-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene moiety with a pyridazine ring system and a morpholine group. The integration of these structural elements contributes to its versatile properties, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is notable for its aromaticity and the presence of electron-withdrawing groups, which influence its chemical reactivity and biological activity. The naphthalene ring, a fused bicyclic aromatic system, provides a rigid framework that enhances the compound's stability. The pyridazine ring, on the other hand, introduces electron-deficient characteristics due to the nitrogen atoms within the ring. This feature is particularly advantageous in designing molecules for specific applications, such as in drug discovery or as building blocks in organic synthesis.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in drug delivery systems. For instance, investigations into its interaction with enzymes such as histone deacetylases (HDACs) have shown promising results, suggesting its potential as a lead compound for anti-cancer therapies. Additionally, its ability to act as a scaffold for further functionalization has made it a valuable tool in combinatorial chemistry.

The synthesis of N-{3-[6-(Morpholin-4-yl)pyridazin-3-yl]phenyl}naphthalene-2-carboxamide involves multi-step organic reactions, including nucleophilic aromatic substitution and amide bond formation. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for its synthesis, reducing environmental impact and costs associated with large-scale production.

In terms of applications, this compound has found utility in materials science as well. Its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer material, where its high electron mobility and stability under operational conditions are advantageous.

Moreover, the compound's compatibility with various functional groups has facilitated its use in bioconjugation reactions. This property is particularly valuable in the development of biosensors and diagnostic tools, where specificity and sensitivity are critical. Recent studies have demonstrated its application as a fluorescent probe for detecting metal ions in aqueous environments, showcasing its versatility across different scientific domains.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity towards various protein targets, aiding in the design of more potent drug candidates. Additionally, density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity, contributing to the development of novel synthetic strategies.

In conclusion, N-{3-[6-(Morpholin-4-yl)pyridazin-3-yl]phenyl}naphthalene-2-carboxamide stands out as a multifaceted compound with applications spanning medicinal chemistry, materials science, and analytical diagnostics. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.